Cas no 685106-67-6 ((E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE)

• Product Name: (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE
• CAS No: 685106-67-6
• MF: C₁₉H₁₂BrN₃OS
• MW: 410.287081718445
• CID: 5264880
• Update Time: 2026-03-09

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE
• (2E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(pyridin-2-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-[6-(4-bromophenyl)imidazo[2,1-b]thiazol-5-yl]-1-(2-pyridinyl)-

• Inchi： 1S/C19H12BrN3OS/c20-14-6-4-13(5-7-14)18-16(23-11-12-25-19(23)22-18)8-9-17(24)15-3-1-2-10-21-15/h1-12H
• InChI Key： NPTBGLYTRHJJMU-UHFFFAOYSA-N
• SMILES： C1C=C(C(C=CC2N3C=CSC3=NC=2C2C=CC(Br)=CC=2)=O)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE

Chemical Profile of (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE (CAS No. 685106-67-6)

The compound (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE, identified by its CAS number 685106-67-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a bromophenyl moiety and a pyridinyl substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles are known for their broad spectrum of biological activities and are often incorporated into drug molecules to enhance binding affinity and selectivity. The imidazo[2,1-b][1,3]thiazole core present in this compound is particularly noteworthy, as it has been extensively studied for its pharmacological effects. This scaffold is found in several FDA-approved drugs, highlighting its therapeutic relevance and structural versatility.

The 4-bromophenyl group attached to the imidazo[2,1-b][1,3]thiazole ring introduces additional reactivity and potential for further functionalization. Bromine atoms are frequently employed in medicinal chemistry due to their ability to participate in various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions. These reactions are widely used to construct complex molecular architectures and have been instrumental in the development of novel therapeutic agents.

The pyridinyl substituent at the 1-position of the propenone moiety further enhances the compound's pharmacological profile. Pyridine derivatives are well-documented for their role in modulating biological pathways and have been incorporated into numerous drugs targeting neurological disorders, cardiovascular diseases, and infections. The combination of these functional groups in (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE suggests a multifaceted approach to drug design.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The unique structural features of this compound make it an attractive candidate for investigating SAR studies. By systematically modifying the bromophenyl and pyridinyl groups, researchers can explore the impact of these changes on biological activity. Such modifications may lead to the identification of more potent and selective drug candidates.

Computational studies have also played a crucial role in understanding the molecular interactions of this compound. Molecular docking simulations can predict how (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE interacts with biological targets such as enzymes and receptors. These simulations can guide experimental design by identifying key binding pockets and potential hydrogen bonding interactions. Additionally, quantum mechanical calculations can provide insights into the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results indicate that it exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The imidazo[2,1-b][1,3]thiazole core is known to interact with various enzymes and receptors, making it a valuable scaffold for developing anti-inflammatory agents. Further studies are needed to confirm these findings and explore potential therapeutic applications.

The synthesis of this compound involves multiple steps that highlight the expertise required in organic chemistry. Key synthetic strategies include cross-coupling reactions between halogenated precursors and palladium-catalyzed transformations. These reactions require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before.

The role of spectroscopic techniques cannot be overstated in characterizing this compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, while mass spectrometry (MS) confirms the molecular weight and fragmentation patterns. X-ray crystallography offers high-resolution structural data when single crystals can be obtained. These techniques collectively ensure that the compound's identity is accurately determined before proceeding with biological evaluations.

As research progresses, the applications of this compound are expected to expand beyond traditional pharmaceuticals. Its unique structural features make it a versatile building block for materials science applications as well. For instance, conjugated polymers containing imidazo[2,1-b][1,3]thiazole units have shown promise in organic electronics due to their optoelectronic properties.

Collaboration between academic researchers and industry scientists is essential for maximizing the potential of this compound. Academic institutions provide a platform for innovative research ideas while pharmaceutical companies offer resources for large-scale synthesis and preclinical testing. Such partnerships can accelerate the translation of laboratory discoveries into clinical applications.

Regulatory considerations must also be addressed when developing new compounds like this one. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before reaching patients. Regulatory agencies such as the FDA require thorough documentation of synthesis methods, impurity profiles, and toxicological data before approving new drugs.

In conclusion, (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(2-PYRIDINYL)-2-PROPEN-1-ONE represents a significant advancement in pharmaceutical chemistry with its complex heterocyclic structure and multiple functional groups. Its potential applications in drug discovery highlight its importance as a scaffold for developing novel therapeutic agents targeting various diseases.